Cas no 101943-32-2 (9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1))

• Product Name: 9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1)
• CAS No: 101943-32-2
• MF: C₂₃H₃₁IN₂
• MW: 462.410118341446
• CID: 1130938
• PubChem ID: 3064043
• Update Time: 2025-04-20

9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1) Chemical and Physical Properties

Names and Identifiers

• 9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1)
• 9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]carbazole,iodomethane
• Carbazole, 9-(2-(5-ethyl-1-methyl-2-piperidyl)ethyl)-, methiodide
• Piperidinium, 2-(2-(9-carbazolyl)ethyl)-1,1-dimethyl-5-ethyl-, iodide
• 9-[2-(5-Ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole--iodomethane (1/1)
• 9-(2-(5-Ethyl-1-methyl-2-piperidinyl)ethyl)carbazole methiodide
• 101943-32-2
• DTXSID30906889

• Inchi： 1S/C22H28N2.CH3I/c1-3-17-12-13-18(23(2)16-17)14-15-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24;1-2/h4-11,17-18H,3,12-16H2,1-2H3;1H3
• InChI Key： DVQQYLUVFUFCMV-UHFFFAOYSA-N
• SMILES： IC.N1(C)CC(CC)CCC1CCN1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15293
• Monoisotopic Mass: 462.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• Boiling Point: 467.5°C at 760 mmHg
• Flash Point: 236.5°C
• PSA: 8.17
• LogP: 6.29410